N-(2-Mercaptoethyl) Demecolcine
N-(2-Mercaptoethyl) Demecolcine
Brand Name:
Vulcanchem
CAS No.:
1217746-74-1
VCID:
VC0016293
InChI:
InChI=1S/C23H29NO5S/c1-24(10-11-30)17-8-6-14-12-20(27-3)22(28-4)23(29-5)21(14)15-7-9-19(26-2)18(25)13-16(15)17/h7,9,12-13,17,30H,6,8,10-11H2,1-5H3/t17-/m0/s1
SMILES:
CN(CCS)C1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)OC
Molecular Formula:
C23H29NO5S
Molecular Weight:
431.547
N-(2-Mercaptoethyl) Demecolcine
CAS No.: 1217746-74-1
Cat. No.: VC0016293
Molecular Formula: C23H29NO5S
Molecular Weight: 431.547
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1217746-74-1 |
|---|---|
| Molecular Formula | C23H29NO5S |
| Molecular Weight | 431.547 |
| IUPAC Name | (7S)-1,2,3,10-tetramethoxy-7-[methyl(2-sulfanylethyl)amino]-6,7-dihydro-5H-benzo[a]heptalen-9-one |
| Standard InChI | InChI=1S/C23H29NO5S/c1-24(10-11-30)17-8-6-14-12-20(27-3)22(28-4)23(29-5)21(14)15-7-9-19(26-2)18(25)13-16(15)17/h7,9,12-13,17,30H,6,8,10-11H2,1-5H3/t17-/m0/s1 |
| Standard InChI Key | SZSJQKUURVMRBG-KRWDZBQOSA-N |
| SMILES | CN(CCS)C1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)OC |
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